Cas no 4321-25-9 (cyclohept-1-ene-1-carboxylic acid)

cyclohept-1-ene-1-carboxylic acid structure
4321-25-9 structure
Product Name:cyclohept-1-ene-1-carboxylic acid
CAS No:4321-25-9
MF:C8H12O2
MW:140.179682731628
MDL:MFCD19228074
CID:3036994
PubChem ID:12512566
Update Time:2025-04-23

cyclohept-1-ene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • cyclohept-1-enecarboxylic acid
    • Δ1-Suberencarbonsaeure;Cyclohept-1-encarbonsaeure;
    • EAA32125
    • cyclohept-1-ene-1-carboxylicacid
    • SCHEMBL1478673
    • 4321-25-9
    • EN300-95365
    • Cycloheptene-1-carboxylic Acid
    • 889-970-1
    • cycloheptencarbonsaure
    • G88155
    • AKOS006381241
    • cyclohept-1-ene-1-carboxylic acid
    • MDL: MFCD19228074
    • Inchi: 1S/C8H12O2/c9-8(10)7-5-3-1-2-4-6-7/h5H,1-4,6H2,(H,9,10)
    • InChI Key: FNFJZXAWCAEGNI-UHFFFAOYSA-N
    • SMILES: OC(C1=CCCCCC1)=O

Computed Properties

  • Exact Mass: 140.08400
  • Monoisotopic Mass: 140.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 261.6±19.0 °C at 760 mmHg
  • Flash Point: 120.6±16.2 °C
  • PSA: 37.30000
  • LogP: 1.96150
  • Vapor Pressure: 0.0±1.1 mmHg at 25°C

cyclohept-1-ene-1-carboxylic acid Security Information

cyclohept-1-ene-1-carboxylic acid Pricemore >>

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Additional information on cyclohept-1-ene-1-carboxylic acid

Cyclohept-1-enecarboxylic Acid (CAS No. 4321-25-9): Properties, Applications, and Market Insights

Cyclohept-1-enecarboxylic acid (CAS No. 4321-25-9) is a versatile cyclic unsaturated carboxylic acid with a seven-membered ring structure. This compound, also known as 1-cycloheptene-1-carboxylic acid, has gained significant attention in recent years due to its unique chemical properties and wide range of applications in pharmaceuticals, organic synthesis, and material science.

The molecular formula of cyclohept-1-enecarboxylic acid is C8H12O2, with a molecular weight of 140.18 g/mol. Its structure features a cycloheptene ring with a carboxylic acid functional group at the 1-position, making it an interesting building block for various chemical transformations. Researchers have been particularly interested in its potential as a precursor for bioactive compounds and pharmaceutical intermediates.

One of the most searched questions about cyclohept-1-enecarboxylic acid relates to its synthesis methods. The compound can be prepared through several routes, including the oxidation of cyclohept-1-ene derivatives or through ring-closing metathesis strategies. Recent advances in green chemistry have led to more sustainable production methods, which align with current industry trends toward environmentally friendly processes.

In pharmaceutical applications, cyclohept-1-enecarboxylic acid 4321-25-9 serves as a valuable scaffold for drug discovery. Its seven-membered ring structure offers conformational flexibility that can be advantageous in medicinal chemistry. Many researchers are investigating its potential in developing new anti-inflammatory agents and central nervous system drugs, topics that frequently appear in scientific literature searches.

The material science field has also shown growing interest in cyclohept-1-enecarboxylic acid derivatives. These compounds can be incorporated into polymers to modify their physical properties, creating materials with unique thermal and mechanical characteristics. This application has become particularly relevant with the increasing demand for specialty polymers in various industries.

From a commercial perspective, the global market for cyclohept-1-enecarboxylic acid has seen steady growth, driven by its expanding applications. Suppliers typically offer this compound with purity levels ranging from 95% to 99%, catering to different industrial needs. Quality control parameters such as HPLC purity and residual solvent content are critical specifications that buyers frequently search for when sourcing this material.

Storage and handling of cyclohept-1-enecarboxylic acid CAS 4321-25-9 require standard laboratory precautions. The compound should be kept in a cool, dry place, protected from light and moisture. These storage conditions are commonly searched by laboratory technicians and procurement specialists working with this chemical.

Recent scientific publications have highlighted novel applications of cyclohept-1-enecarboxylic acid derivatives in asymmetric catalysis and chiral synthesis. These developments align with current research trends in stereoselective synthesis, a hot topic in organic chemistry. The compound's potential in creating chiral auxiliaries and organocatalysts has attracted significant academic interest.

Analytical characterization of cyclohept-1-enecarboxylic acid typically involves techniques such as NMR spectroscopy, mass spectrometry, and infrared spectroscopy. These analytical methods are frequently searched by quality control professionals and researchers working with this compound. The distinctive spectral features of the cycloheptene ring system make it relatively easy to identify and characterize.

In terms of regulatory status, cyclohept-1-enecarboxylic acid 4321-25-9 is not currently classified as hazardous under major chemical regulations. However, as with all chemicals, appropriate safety measures should be followed during handling. This regulatory information is often sought by compliance officers and environmental health specialists.

The future outlook for cyclohept-1-enecarboxylic acid appears promising, with potential applications emerging in bioconjugation chemistry and prodrug design. These cutting-edge applications correspond to current trends in targeted drug delivery systems, which are highly searched topics in pharmaceutical research. The compound's unique structural features continue to inspire innovative applications across multiple scientific disciplines.

For researchers considering working with cyclohept-1-enecarboxylic acid CAS No. 4321-25-9, it's worth noting that several synthetic protocols and application examples have been published in recent years. These resources provide valuable guidance for organic synthesis projects and medicinal chemistry research involving this interesting cyclic compound.

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